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For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3,5-Trimethyl-4-nitro-1H-pyrazole is a substituted pyrazole, a class of heterocyclic aromatic
organic compounds characterized by a 5-membered ring containing two adjacent nitrogen
atoms. Pyrazole derivatives are of significant interest in medicinal chemistry and drug
development due to their wide range of biological activities, including anti-inflammatory,
analgesic, antimicrobial, and anticancer properties.[1][2][3][4] The introduction of a nitro group
and methyl groups to the pyrazole core can significantly influence its electronic properties,
reactivity, and biological activity. This technical guide provides a comprehensive literature
review of the research on 1,3,5-trimethyl-4-nitro-1H-pyrazole, focusing on its synthesis,
chemical properties, and potential applications.

Chemical and Physical Properties

1,3,5-Trimethyl-4-nitro-1H-pyrazole, with the chemical formula CeHaN3O2, has a molecular
weight of 155.15 g/mol .[5] It is also known by other names such as 1,3,5-trimethyl-4-
nitropyrazole and 4-nitro-1,3,5-trimethylpyrazole.[5]

Table 1: Physical and Chemical Properties of 1,3,5-Trimethyl-4-nitro-1H-pyrazole
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Property Value Reference
Molecular Formula CeHoN3O2 [5]
Molecular Weight 155.15 g/mol [5]
CAS Number 1125-30-0 [5]
IUPAC Name 1,3,5-trimethyl-4-nitropyrazole [5]
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Synthesis

The synthesis of 1,3,5-trimethyl-4-nitro-1H-pyrazole typically involves the nitration of the

parent compound, 1,3,5-trimethylpyrazole. The direct nitration of pyrazoles generally occurs at

the 4-position due to the directing effects of the nitrogen atoms in the ring.[6]

Experimental Protocol: Nitration of 1,3,5-
Trimethylpyrazole (General Procedure)

A common method for the nitration of pyrazoles involves the use of a nitrating agent such as a

mixture of concentrated nitric acid and sulfuric acid.
Materials:

e 1,3,5-trimethylpyrazole

o Concentrated nitric acid (HNO3)

o Concentrated sulfuric acid (H2SOa)

* Ice bath

 Stirring apparatus
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» Standard laboratory glassware
Procedure:
e 1,3,5-trimethylpyrazole is dissolved in concentrated sulfuric acid and cooled in an ice bath.

o A mixture of concentrated nitric acid and concentrated sulfuric acid is added dropwise to the
cooled solution with constant stirring.

o The reaction mixture is stirred at a low temperature for a specified period to allow for the
completion of the nitration reaction.

o The mixture is then carefully poured onto crushed ice, leading to the precipitation of the
crude product.

e The solid product is collected by filtration, washed with cold water to remove any residual
acid, and then dried.

« Purification of the crude product can be achieved by recrystallization from a suitable solvent,
such as ethanol.

The successful synthesis of the nitro-derivative is typically confirmed through various
spectroscopic methods.

Spectroscopic Characterization

While specific, detailed spectroscopic data for 1,3,5-trimethyl-4-nitro-1H-pyrazole is not
extensively reported in publicly available literature, the expected spectral characteristics can be
inferred from the general knowledge of pyrazole derivatives and the functional groups present.

Table 2: Expected Spectroscopic Data for 1,3,5-Trimethyl-4-nitro-1H-pyrazole

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b075602?utm_src=pdf-body
https://www.benchchem.com/product/b075602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Technique Expected Features

Signals corresponding to the three methyl
groups. The chemical shifts would be influenced
1H NMR by their position on the pyrazole ring and the

presence of the electron-withdrawing nitro

group.

Resonances for the carbon atoms of the
razole ring and the three methyl groups. The
15C NMR py g _ yl group
C4 carbon, attached to the nitro group, would

show a characteristic downfield shift.

Characteristic absorption bands for the C-H

stretching of the methyl groups, C=N and C=C
Infrared (IR) Spectroscopy stretching of the pyrazole ring, and strong

asymmetric and symmetric stretching vibrations

for the nitro group (NO2).

A molecular ion peak corresponding to the
Mass Spectrometry (MS) molecular weight of the compound (155.15
g/mol).

Reactions and Potential Functionalization

The presence of the nitro group at the 4-position of the pyrazole ring opens up possibilities for
a variety of chemical transformations. The nitro group is a versatile functional group that can be
reduced to an amino group, which in turn can be further modified.

Logical Workflow for Functionalization

Reduction of Nitro Group
(e.., SW/HCI, H/Pd-C)

1,3,5-Trimethyl-4-nitro-1H-pyrazole 4-Amino-1,3,5-trimethyl-1H-pyrazole Diazonium Salt Intermediate

Further Functionalized Pyrazoles

Diazotization Sandmeyer Reactions
(NaNOz, HCl) (CuX, X=Cl, Br, CN)

Click to download full resolution via product page

Caption: Potential reaction pathway for the functionalization of 1,3,5-trimethyl-4-nitro-1H-
pyrazole.
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Biological Activity

While there is a vast body of research on the biological activities of pyrazole derivatives,
specific studies on 1,3,5-trimethyl-4-nitro-1H-pyrazole are not widely reported. However,
based on the known pharmacological profiles of related compounds, it can be hypothesized
that this molecule may exhibit certain biological activities. The presence of the nitro group can
sometimes contribute to antimicrobial or cytotoxic effects. Further screening and biological
evaluation would be necessary to determine its specific pharmacological profile.

Conclusion

1,3,5-Trimethyl-4-nitro-1H-pyrazole is a derivative of the versatile pyrazole scaffold. While its
synthesis is achievable through standard nitration procedures, there is a notable lack of in-
depth research on its specific properties, reactions, and biological activities in the publicly
accessible scientific literature. The information presented in this guide is based on the general
principles of pyrazole chemistry and the limited available data. Further dedicated research is
required to fully elucidate the chemical and biological characteristics of this compound, which
may hold potential for applications in medicinal chemistry and materials science. This guide
serves as a foundational resource for researchers and scientists interested in exploring the
chemistry and potential applications of this and related nitropyrazole compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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